Cas no 1598272-99-1 (2-Butanone, 3-amino-1-(3-furanyl)-)

• Product Name: 2-Butanone, 3-amino-1-(3-furanyl)-
• CAS No: 1598272-99-1
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 5292386
• Update Time: 2025-06-25

2-Butanone, 3-amino-1-(3-furanyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 3-amino-1-(3-furanyl)-

• Inchi： 1S/C8H11NO2/c1-6(9)8(10)4-7-2-3-11-5-7/h2-3,5-6H,4,9H2,1H3
• InChI Key： SQVRQIFQCZCONH-UHFFFAOYSA-N
• SMILES： C(C1C=COC=1)C(=O)C(N)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 2-Butanone, 3-amino-1-(3-furanyl)-

Recent Advances in the Study of 2-Butanone, 3-amino-1-(3-furanyl)- and Related Compound 1598272-99-1

In recent years, the compound 2-Butanone, 3-amino-1-(3-furanyl)- (CAS: 1598272-99-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique furan and amino ketone functional groups, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential as a lead compound for drug development.

One of the key areas of research involves the synthesis and optimization of 2-Butanone, 3-amino-1-(3-furanyl)-. Recent publications have highlighted novel synthetic routes that improve yield and purity, making it more accessible for further biological testing. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a catalytic asymmetric synthesis method that significantly enhances the enantiomeric purity of the compound, which is crucial for its biological activity.

Pharmacological studies have revealed that 2-Butanone, 3-amino-1-(3-furanyl)- exhibits notable activity against specific enzyme targets, particularly those involved in inflammatory pathways. In vitro and in vivo experiments have shown that the compound can inhibit key pro-inflammatory cytokines, suggesting its potential as an anti-inflammatory agent. Furthermore, preliminary data from animal models indicate favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability.

Another exciting development is the exploration of 1598272-99-1 derivatives for their anticancer properties. Researchers have synthesized a series of analogs and evaluated their cytotoxicity against various cancer cell lines. Early results indicate that certain derivatives exhibit selective toxicity towards cancer cells while sparing normal cells, a promising feature for future anticancer drug development. These findings were recently presented at the American Chemical Society's annual meeting and are currently under peer review for publication.

Despite these advancements, challenges remain in the development of 2-Butanone, 3-amino-1-(3-furanyl)- based therapeutics. Issues such as off-target effects and optimal dosing regimens need to be addressed through further preclinical studies. Additionally, the exact mechanism of action at the molecular level requires more detailed investigation. Current research efforts are employing advanced techniques like X-ray crystallography and molecular docking studies to better understand the compound's interactions with biological targets.

In conclusion, the growing body of research on 2-Butanone, 3-amino-1-(3-furanyl)- and its related compound 1598272-99-1 demonstrates its significant potential in pharmaceutical applications. The recent advancements in synthesis, pharmacological characterization, and derivative development pave the way for future drug discovery efforts. As research continues, this compound may emerge as a valuable scaffold for the development of novel therapeutic agents targeting inflammation, cancer, and possibly other disease areas.